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Abstract
The emergence of N-nitroso-atomoxetine as a potential impurity in atomoxetine drug

products necessitates robust analytical methodologies for its detection and quantification at

trace levels. This guide provides a comprehensive comparison of analytical techniques for N-
nitroso-atomoxetine analysis, supported by experimental data and protocols. It further

addresses the critical aspect of proficiency testing, offering a framework for laboratories to

ensure the accuracy and reliability of their results in the absence of established proficiency

testing programs for this specific nitrosamine. By synthesizing technical accuracy with field-

proven insights, this guide serves as an essential resource for researchers, scientists, and drug

development professionals navigating the challenges of nitrosamine impurity analysis.

Introduction: The Challenge of N-Nitroso-
Atomoxetine
Atomoxetine, a selective norepinephrine reuptake inhibitor, is a widely prescribed medication

for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD). The formation of N-
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nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), is a potential

concern during the synthesis or storage of the active pharmaceutical ingredient (API).[1]

Nitrosamine impurities are classified as probable human carcinogens, prompting stringent

regulatory scrutiny and the need for highly sensitive analytical methods to ensure patient

safety.[2]

The U.S. Food and Drug Administration (FDA) and other global regulatory bodies have issued

guidance on the control of nitrosamine impurities in human drugs, emphasizing the importance

of risk assessment and the implementation of appropriate control strategies.[3] This

underscores the need for accurate and reliable analytical testing. Proficiency testing (PT), a

form of interlaboratory comparison, is a cornerstone of a robust quality assurance program,

enabling laboratories to benchmark their performance against peers and ensure the validity of

their analytical data. While specific PT programs for N-nitroso-atomoxetine are not yet widely

established, this guide provides a pathway for laboratories to establish their own internal PT

schemes or participate in broader nitrosamine analysis programs.

Comparative Analysis of Analytical Methodologies
The selection of an appropriate analytical technique for N-nitroso-atomoxetine analysis is

critical for achieving the required sensitivity and selectivity. The two primary methods employed

are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas

Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Method Performance Comparison
The following table summarizes the key performance characteristics of LC-MS/MS and GC-

MS/MS for the analysis of N-nitroso-atomoxetine.
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Parameter LC-MS/MS GC-MS/MS

Applicability

Well-suited for the analysis of

N-nitroso-atomoxetine due to

its non-volatile and thermally

labile nature.

Can be used for the analysis of

more volatile nitrosamines that

may be present as impurities in

the atomoxetine drug

substance.

Limit of Detection (LOD) 0.006 ppm[4]

0.01 ppm (for NDMA and

NDEA in Atomoxetine HCl)[5]

[6]

Limit of Quantitation (LOQ) 0.02 ppm[4]

0.03 ppm (for NDMA and

NDEA in Atomoxetine HCl)[5]

[6]

Linearity (r²) >0.99[4]
Not specified for N-nitroso-

atomoxetine

Accuracy (% Recovery) 70% to 130%[4]
99% for NDMA and 105% for

NDEA[5][6]

Precision (%RSD) < 20%[4]
4.2% for NDMA and 5.7% for

NDEA[5][6]

Causality behind Experimental Choices:

LC-MS/MS is generally the preferred method for NDSRIs like N-nitroso-atomoxetine. Its

ability to analyze non-volatile and thermally sensitive compounds without derivatization

makes it a more direct and often simpler approach. The use of Electrospray Ionization (ESI)

in positive mode is effective for protonating the N-nitroso-atomoxetine molecule, allowing

for sensitive detection.[4]

GC-MS/MS, particularly with a headspace autosampler, is highly effective for volatile

nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), which

could be present as process-related impurities.[5][6] However, for the direct analysis of the

larger, less volatile N-nitroso-atomoxetine molecule, GC-MS would likely require

derivatization to improve volatility and thermal stability, adding complexity to the sample

preparation process.
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Experimental Protocols
The following are detailed, step-by-step methodologies for the analysis of N-nitroso-
atomoxetine using LC-MS/MS and a general protocol for the analysis of volatile nitrosamines

in atomoxetine hydrochloride using GC-MS/MS.

UFLC-MS/MS Method for N-Nitroso-Atomoxetine
This protocol is adapted from a validated method for the determination of N-nitroso-
atomoxetine in atomoxetine hydrochloride.[4]

3.1.1. Sample Preparation

Weigh accurately about 56.5 mg of Atomoxetine Hydrochloride sample into a 15 mL

centrifuge tube.

Add 10 mL of diluent (typically methanol or a mixture of methanol and water) and vortex to

dissolve.

Spike with a known concentration of N-nitroso-atomoxetine reference standard for

accuracy and precision assessments.

Centrifuge the solution to precipitate any undissolved excipients.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3.1.2. Chromatographic and Mass Spectrometric Conditions

LC System: Ultra-Fast Liquid Chromatography (UFLC) system

Column: Kromasil 100-5C8 (250 mm x 4.6 mm, 5 µm)

Mobile Phase A: 1 mL formic acid in 1000 mL water

Mobile Phase B: Acetonitrile

Gradient: 0.00 min/60% B, 5.00 min/60% B, 10.00 min/85% B, 15.00 min/85% B, 16.00

min/60% B, 23.00 min/60% B
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Flow Rate: 0.8 mL/min

Column Temperature: 40 °C

Autosampler Temperature: 15 °C

Injection Volume: 90 µL

Mass Spectrometer: Triple quadrupole mass spectrometer with an Electrospray Ionization

(ESI) source

Ionization Mode: Positive

MRM Transitions:

Quantifier: m/z 285.15 > 177.05

Qualifier 1: m/z 285.15 > 117.10

Qualifier 2: m/z 285.15 > 73.00

Headspace GC-MS/MS Method for Volatile Nitrosamines
in Atomoxetine Hydrochloride
This protocol is based on a validated method for the determination of NDMA and NDEA in

atomoxetine hydrochloride.[5][6]

3.2.1. Sample Preparation

Weigh a suitable amount of Atomoxetine Hydrochloride into a headspace vial.

Add a specific volume of a suitable solvent (e.g., dimethyl sulfoxide or water).

Add an internal standard solution (e.g., NDMA-d6, NDEA-d10).

Seal the vial immediately.
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Incubate the vial in the headspace autosampler at a defined temperature and time to allow

for the partitioning of volatile nitrosamines into the headspace.

3.2.2. GC-MS/MS Conditions

GC System: Gas chromatograph with a split/splitless injector

Column: A suitable capillary column for nitrosamine analysis (e.g., a mid-polar phase

column).

Carrier Gas: Helium

Injector Temperature: 220-250 °C

Oven Temperature Program: A suitable temperature gradient to separate the target

nitrosamines.

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Electron Ionization (EI)

MRM Transitions:

NDMA: 74.1 → 44.2[5]

NDEA: 102.2 → 85.1[5]

Visualization of Experimental Workflows
LC-MS/MS Workflow for N-Nitroso-Atomoxetine Analysis

Sample Preparation LC-MS/MS Analysis

Weigh Atomoxetine HCl Dissolve in Diluent Spike with Standard Centrifuge Transfer Supernatant Inject into UFLC Chromatographic Separation
(C8 Column) Electrospray Ionization (ESI+) MRM Detection

(Triple Quadrupole MS) Quantify N-Nitroso-Atomoxetine

Click to download full resolution via product page
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Caption: LC-MS/MS workflow for N-nitroso-atomoxetine analysis.

GC-MS/MS Workflow for Volatile Nitrosamines

Sample Preparation GC-MS/MS Analysis

Weigh Atomoxetine HCl Add Solvent & Internal Std Seal Vial Incubate in Headspace Autosampler Headspace Injection Gas Chromatographic Separation Electron Ionization (EI) MRM Detection
(Triple Quadrupole MS) Quantify Volatile Nitrosamines

Click to download full resolution via product page

Caption: Headspace GC-MS/MS workflow for volatile nitrosamines.

Establishing Proficiency Testing for N-Nitroso-
Atomoxetine Analysis
Given the absence of a dedicated, commercially available proficiency testing program for N-
nitroso-atomoxetine, laboratories must take a proactive approach to ensure the quality of

their analytical results. This can be achieved through internal proficiency testing schemes or

participation in broader nitrosamine-focused programs.

Internal Proficiency Testing (Intra-laboratory
Comparison)
An internal PT scheme is a valuable tool for monitoring the ongoing performance of an

analytical method and the competency of analysts.

5.1.1. Design of an Internal PT Scheme

Preparation of PT Materials:

Obtain a well-characterized batch of atomoxetine hydrochloride that is known to be free of

N-nitroso-atomoxetine.

Prepare a series of PT samples by spiking the atomoxetine hydrochloride with known

concentrations of a certified N-nitroso-atomoxetine reference standard. The
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concentrations should span the expected range of analysis, including levels near the limit

of quantitation (LOQ).

Prepare blind samples where the concentration is unknown to the analyst.

Ensure the homogeneity and stability of the prepared PT samples.

Execution of the PT Scheme:

Distribute the PT samples to the analysts who routinely perform the N-nitroso-
atomoxetine analysis.

Analysts should process and analyze the PT samples using the validated analytical

method.

The results should be reported to a designated quality assurance manager or PT

coordinator.

Evaluation of Performance:

Compare the reported results to the known spiked concentrations.

Calculate performance metrics such as z-scores to objectively assess the accuracy of

each result. A z-score between -2 and +2 is generally considered satisfactory.

Investigate any out-of-specification results to identify the root cause (e.g., analyst error,

instrument malfunction, issue with the method).

Document all findings and any corrective actions taken.

Participation in Broader Nitrosamine Proficiency Testing
Schemes
While a specific program for N-nitroso-atomoxetine may be unavailable, several

organizations offer PT schemes for the analysis of nitrosamines in pharmaceutical matrices.[7]

[8]

5.2.1. Identifying Suitable PT Programs
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Search for PT providers accredited to ISO/IEC 17043, which specifies the general

requirements for the competence of PT providers.[7]

Contact PT providers to inquire if their existing nitrosamine programs could be adapted to

include N-nitroso-atomoxetine or a structurally similar compound.

Even participation in a PT scheme for other nitrosamines in a similar matrix can provide

valuable external validation of a laboratory's general competency in trace-level analysis.

5.2.2. Leveraging Inter-laboratory Comparison Studies

In the absence of formal PT schemes, collaborating with other qualified laboratories to conduct

an inter-laboratory comparison (round-robin study) can be a powerful alternative.[9]

Design of an Inter-laboratory Comparison Study:

Coordinator: Designate a coordinating laboratory to prepare and distribute the test materials.

Test Materials: Prepare homogeneous and stable samples of atomoxetine hydrochloride

spiked with N-nitroso-atomoxetine at various concentration levels.

Protocol: Develop a clear and detailed protocol for sample handling, analysis, and reporting

to be followed by all participating laboratories.

Data Analysis: The coordinating laboratory collects the results and performs a statistical

analysis to determine the consensus value and assess the performance of each laboratory.

Confidentiality: Ensure that the identity of each laboratory is kept confidential in the final

report.

Conclusion
The analysis of N-nitroso-atomoxetine presents a significant analytical challenge that

demands robust and reliable methodologies. This guide has provided a comprehensive

comparison of LC-MS/MS and GC-MS/MS techniques, offering detailed protocols and

performance data to aid in method selection and implementation. Furthermore, it has outlined a

clear framework for establishing proficiency testing, a critical component of quality assurance in

the absence of dedicated programs for this specific analyte. By embracing the principles of

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.lgcstandards.com/CH/en/Pharmaceutical-Reference-Standards/Pharmaceutical-Proficiency-Testing/cat/279507
https://www.benchchem.com/product/b15815323/docs?utm_src=pdf-body#a-comparative-guide-to-proficiency-testing-for-n-nitroso-atomoxetine-analysis
https://nitrosamines.usp.org/t/inter-laboratory-study-on-nitrosamine-quantitation-analytical-performance/7988
https://www.benchchem.com/product/b15815323/docs?utm_src=pdf-body#a-comparative-guide-to-proficiency-testing-for-n-nitroso-atomoxetine-analysis
https://www.benchchem.com/product/b15815323/docs?utm_src=pdf-body#a-comparative-guide-to-proficiency-testing-for-n-nitroso-atomoxetine-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


scientific integrity, continuous validation, and inter-laboratory collaboration, the pharmaceutical

industry can confidently ensure the safety and quality of atomoxetine-containing medicines for

patients worldwide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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